Cas no 1677669-62-3 (5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2h-tetrazole)

• Product Name: 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2h-tetrazole
• CAS No: 1677669-62-3
• MF: C₂₇H₁₈N₁₂O₃
• MW: 558.510422229767
• CID: 5735878
• Update Time: 2025-06-12

5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2h-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2h-tetrazole
• 2H-Tetrazole, 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-
• H3TTPB

• Inchi： 1S/C27H18N12O3/c1-7-19(8-2-16(1)25-28-34-35-29-25)40-22-13-23(41-20-9-3-17(4-10-20)26-30-36-37-31-26)15-24(14-22)42-21-11-5-18(6-12-21)27-32-38-39-33-27/h1-15H,(H,28,29,34,35)(H,30,31,36,37)(H,32,33,38,39)
• InChI Key： UABANQOPBIYPMW-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(C3=NNN=N3)C=C2)=CC(OC2=CC=C(C3=NNN=N3)C=C2)=CC(OC2=CC=C(C3=NNN=N3)C=C2)=C1

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 836.0±75.0 °C(Predicted)
• pka: 3.79±0.10(Predicted)

Additional information on 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2h-tetrazole

Introduction to 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2H-tetrazole (CAS No. 1677669-62-3)

5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2H-tetrazole is a highly sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, identified by its CAS number 1677669-62-3, represents a unique structural configuration that combines aromatic rings with tetrazole functional groups, making it a promising candidate for various applications in medicinal chemistry and material science. The compound's intricate framework, featuring a central benzenetriyl core connected by oxy-4,1-phenylene bridges and terminated with tris-2H-tetrazole units, suggests potential roles in drug design and molecular recognition processes.

The structural design of 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2H-tetrazole is meticulously crafted to exploit the inherent properties of its constituent parts. The benzenetriyl moiety provides a stable aromatic backbone that enhances the molecule's solubility and metabolic stability, while the tetrazole groups introduce reactive sites that can participate in hydrogen bonding and metal coordination. These features make the compound an attractive scaffold for developing novel therapeutic agents targeting a wide range of biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2H-tetrazole with greater accuracy. Studies utilizing molecular docking simulations have revealed potential interactions between this compound and key enzymes involved in inflammation and cancer metabolism. These findings align with emerging research trends that emphasize the importance of multi-targeted drug discovery in addressing complex diseases.

In the realm of material science, the unique electronic properties of 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2H-tetrazole have been explored for applications in organic electronics and photovoltaic devices. The presence of conjugated aromatic systems and tetrazole units suggests that this compound may exhibit desirable optoelectronic characteristics, such as high charge carrier mobility and tunable light absorption properties. Such attributes are crucial for developing next-generation organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of 5,5',5''-[1,3,5-benzenetriyltris(oxy-4,1-phenylene)]tris-2H-tetrazole presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions to achieve high yield and purity underscores the importance of advanced synthetic methodologies. Recent innovations in transition-metal-catalyzed cross-coupling reactions have provided new tools for constructing the complex framework of this molecule efficiently. These techniques not only improve synthetic efficiency but also allow for greater customization of the compound's structure to tailor its biological or material properties.

Biological investigations into CAS No. 1677669-62-3 have focused on its potential as an antimicrobial agent. Preliminary studies indicate that derivatives of this compound exhibit promising activity against resistant bacterial strains by interfering with essential metabolic pathways. The tetrazole groups are particularly noteworthy for their ability to disrupt bacterial cell wall synthesis and DNA replication processes. Such findings are particularly relevant in the context of rising antibiotic resistance worldwide.

The role of benzenetriyl based compounds in medicinal chemistry has been well-documented over the years. Their structural stability and versatility make them ideal candidates for drug development. In particular, derivatives featuring multiple oxygenated aromatic rings have shown enhanced bioavailability and reduced toxicity profiles when compared to their non-oxygenated counterparts. The incorporation of these features into CAS No. 1677669-62-3 further enhances its potential as a lead compound for future drug candidates.

From a material science perspective, 1677669-62-3 exhibits unique electronic properties that make it suitable for use in advanced technological applications. Its ability to form stable complexes with metals has been explored in catalysis research, where such complexes can serve as efficient catalysts for various organic transformations. Additionally, 1677669-62-3 demonstrates interesting photophysical properties, including fluorescence emission characteristics that could be exploited in biosensors or imaging agents.

The development of novel analytical methods has also contributed to a deeper understanding of CAS No. 1677669-62-3's behavior under different conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and dynamics. These studies not only confirm theoretical predictions but also offer practical guidance for optimizing synthetic routes and improving compound purity.

The future prospects for research involving CAS No 1677669 - 62 - 3 are exciting, with several promising directions emerging from recent studies. One area of interest is exploring its potential as a building block for designing supramolecular assemblies, where multiple molecules interact through non-covalent bonds to create functional materials with tailored properties Another avenue involves investigating its role as an intermediate in synthesizing more complex bioactive molecules, particularly those targeting neurological disorders or cancer therapy.

In conclusion, 1677669 - 62 - 3 stands out as a versatile molecule with significant potential across multiple disciplines including pharmaceuticals, materials science, and chemical biology Its unique structural features combined with emerging research findings position it as a valuable asset for both academic researchers industry scientists seeking innovative solutions to pressing scientific challenges